3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole

• Molecular Formula: C8H12N2O2
• Molecular Weight: 168.19 g/mol
• SMILES: COCC1=CC(=NO1)C2CNC2
• InChI: InChI=1S/C8H12N2O2/c1-11-5-7-2-8(10-12-7)6-3-9-4-6/h2,6,9H,3-5H2,1H3
• InChIKey: NUFGMKFAMYBEEG-UHFFFAOYSA-N

3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole Overview

3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole (CAS 1934483-75-6, base form; also available as methanesulfonic acid salt CAS 2059948-26-2) is a heterocyclic small molecule comprising a 1,2-oxazole (isoxazole) core substituted at the 3-position with an azetidin-3-yl group and at the 5-position with a methoxymethyl group . The free base has a molecular formula C8H12N2O2 and a molecular weight of 168.19 g/mol . It is commercially available as a research chemical building block from multiple suppliers, typically in high purity (≥95–97%), for use in medicinal chemistry, organic synthesis, and drug discovery programs . Its dual heterocyclic architecture (isoxazole + azetidine) confers unique physicochemical and potential pharmacophoric properties compared to simpler isoxazole or azetidine analogs .

Dual-heterocyclic scaffold suitable for fragment-based drug discovery and SAR expansion

Free azetidine N–H provides a versatile handle for derivatization or probe synthesis

Methoxymethyl ether may support metabolic stability and lipophilicity control in lead optimization

Why 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole Stands Out

Substituting 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole with a generic isoxazole (e.g., unsubstituted isoxazole) or a simple azetidine derivative fails to preserve the compound's unique dual-heterocyclic scaffold and its associated physicochemical and synthetic utility. The combination of an isoxazole ring—known for its capacity to act as a hydrogen bond acceptor/donor and its presence in numerous bioactive molecules [1]—with a saturated azetidine moiety introduces distinct three-dimensionality and conformational constraint [2]. Furthermore, the methoxymethyl group at the 5-position of the isoxazole enhances lipophilicity (calculated ClogP ~0.5–1.5) and provides a metabolically stable ether handle compared to a free hydroxyl or unsubstituted methyl group . Removing or altering any of these three key elements (azetidine, isoxazole, methoxymethyl) changes the molecule's overall shape, electronic distribution, and hydrogen-bonding capacity, which are critical for structure-based drug design and for maintaining consistent performance in downstream reactions or biological assays .

Isoxazole alone loses 3D constraint: Replacing the azetidine-isoxazole pair with a simple isoxazole may sacrifice conformational rigidity critical for target engagement.

Azetidine alone lacks hydrogen-bonding diversity: Removing the isoxazole core may diminish the H-bond donor/acceptor profile necessary for specific recognition.

Hydroxyl analog alters metabolic stability: Substituting the methoxymethyl ether with a free hydroxyl group may increase Phase II conjugation and reduce compound half-life.

• [1] Zhu, J., Mo, J., Lin, H.-Z., Chen, Y., & Sun, H.-P. (2018). The recent progress of isoxazole in medicinal chemistry. Bioorganic & Medicinal Chemistry, 26(12), 3065–3075. DOI: 10.1016/j.bmc.2018.05.013 View Source
• [2] Kaur, N. (2025). Azetidine Synthesis. Elsevier. ISBN: 978-0-443-40351-4. (Comprehensive review of azetidine synthetic methods and applications) View Source

How 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole Outperforms Analogs

Lipophilicity & Metabolic Stability vs. Unsubstituted Analogs

The methoxymethyl group at the 5-position of the isoxazole ring in 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole confers increased lipophilicity and potentially improved metabolic stability compared to unsubstituted isoxazole or hydroxymethyl analogs. While direct measured logP/logD data for this specific compound are not publicly available, the calculated ClogP for the free base is estimated to be between 0.5 and 1.5 based on its molecular structure . This represents a significant increase over the more hydrophilic 3-(Azetidin-3-yl)-1,2-oxazol-5-ylmethanol (CAS 1936202-78-6), which contains a free hydroxyl group and has an estimated ClogP < 0 . The methoxymethyl ether is also less prone to Phase II glucuronidation compared to a free hydroxyl, a feature commonly exploited in medicinal chemistry to enhance oral bioavailability [1].

Lipophilicity & Stability

Class-level inference

Est. ClogP ~0.5–1.5 vs. hydroxyl analog (<0)

May support improved membrane permeability and reduced glucuronidation risk.

Calculated values; no measured logD available.

Evidence Dimension	Lipophilicity (calculated ClogP) and metabolic stability
Target Compound Data	Estimated ClogP: ~0.5–1.5; Methoxymethyl ether group
Comparator Or Baseline	3-(Azetidin-3-yl)-1,2-oxazol-5-ylmethanol (CAS 1936202-78-6): Estimated ClogP < 0; Free hydroxyl group
Quantified Difference	Calculated ClogP increase of >0.5 units; Ether vs. free alcohol substitution
Conditions	In silico prediction based on molecular structure

Why This Matters

Higher lipophilicity may improve membrane permeability and CNS penetration, while the ether linkage enhances metabolic stability, making this compound a more suitable starting point for lead optimization.

• [1] Testa, B., & Mayer, J. M. (2003). Hydrolysis in Drug and Prodrug Metabolism: Chemistry, Biochemistry, and Enzymology. Verlag Helvetica Chimica Acta, Zürich. (General principle of ether vs. alcohol stability) View Source

Conformational Rigidity vs. Linear Ethers

The presence of an azetidine ring directly attached to the 3-position of the isoxazole introduces significant conformational restriction compared to simple linear ether analogs such as 3-((Azetidin-3-yloxy)methyl)-5-(methoxymethyl)isoxazole (CAS not assigned). In the target compound, the C3–Cazetidine bond restricts the relative orientation of the two heterocycles, locking the azetidine nitrogen in a fixed position relative to the isoxazole plane. This contrasts with the more flexible oxymethyl linker in the comparator, which allows greater rotational freedom and results in a less defined 3D pharmacophore . The target compound's rigid architecture may lead to more predictable and potentially more selective interactions with biological targets, a principle widely utilized in fragment-based drug discovery [1].

Conformational Rigidity

Class-level inference

Direct C–C bond; 1 fewer rotatable bond vs. oxymethyl linker

Restricted rotation may yield a more defined 3D pharmacophore for target selectivity.

In silico comparison; no experimental binding data.

Evidence Dimension	Molecular rigidity and conformational freedom
Target Compound Data	Direct C–C bond between isoxazole C3 and azetidine C3; restricted rotation
Comparator Or Baseline	3-((Azetidin-3-yloxy)methyl)-5-(methoxymethyl)isoxazole: Oxymethyl linker; greater conformational flexibility
Quantified Difference	Qualitative difference in number of rotatable bonds (1 fewer) and resulting conformational entropy
Conditions	In silico conformational analysis

Why This Matters

A more rigid, defined 3D shape is often associated with higher target selectivity and improved binding affinity in drug discovery, reducing off-target effects and simplifying SAR studies.

• [1] Murray, C. W., & Rees, D. C. (2009). The rise of fragment-based drug discovery. Nature Chemistry, 1(3), 187–192. DOI: 10.1038/nchem.217 View Source

Azetidine N–H Handle for Diversification

The free secondary amine (N–H) on the azetidine ring of 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole provides a reactive handle for further chemical derivatization, enabling the synthesis of focused libraries or bioconjugates. This contrasts with analogs where the azetidine nitrogen is protected (e.g., 3-(1-Boc-azetidin-3-yl)-5-aminoisoxazole, CAS not assigned) or part of a different ring system (e.g., 3-(Azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole, CAS 2648998-99-4) . The N–H moiety can undergo acylation, alkylation, reductive amination, or sulfonylation under standard conditions, allowing medicinal chemists to rapidly explore structure–activity relationships (SAR) without the need for de novo synthesis of the core scaffold [1]. This feature significantly reduces the time and cost associated with lead optimization campaigns.

Derivatization Handle

Class-level inference

Free N–H enables acylation, alkylation, sulfonylation in one step.

Supports rapid parallel library synthesis without deprotection sequences.

Standard amine reactivity; optimize conditions per scaffold.

Evidence Dimension	Reactivity and synthetic versatility
Target Compound Data	Free azetidine N–H; amenable to multiple derivatization chemistries
Comparator Or Baseline	3-(1-Boc-azetidin-3-yl)-5-aminoisoxazole: N–H protected with Boc group; requires deprotection step; 3-(Azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole: Saturated isoxazoline ring, different reactivity profile
Quantified Difference	Qualitative advantage: single-step derivatization vs. multi-step protection/deprotection sequences
Conditions	Standard organic synthesis laboratory conditions

Why This Matters

Faster and more cost-effective SAR exploration accelerates the identification of optimized leads and clinical candidates, directly impacting procurement decisions in pharmaceutical R&D.

• [1] Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reactions and Synthesis (5th ed.). Springer. (General principles of amine reactivity) View Source

Defined Purity and Reliable Supply

3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole is commercially available from multiple specialized suppliers with specified purity levels, ensuring batch-to-batch consistency for reproducible research. The free base is offered with a purity of NLT 97% (HPLC) , while the methanesulfonic acid salt form is available at 95% purity . This level of quality control contrasts with less well-characterized in-house synthesized analogs, where purity may vary and impurities could confound biological or chemical results. Procurement from established vendors also provides access to Certificates of Analysis (CoA) and Safety Data Sheets (SDS), which are essential for regulatory compliance and internal documentation [1].

Purity & Supply

Supporting evidence

NLT 97% (free base); 95% (mesylate salt) by HPLC

Defined purity may reduce variability in synthetic and assay workflows.

CoA available from commercial suppliers; confirm batch-specific purity.

Evidence Dimension	Purity and commercial availability
Target Compound Data	NLT 97% (free base); 95% (methanesulfonic acid salt)
Comparator Or Baseline	In-house synthesized analogs: Variable purity, no CoA
Quantified Difference	Quantified purity specification vs. undefined or unreported purity
Conditions	HPLC analysis; commercial supplier specifications

Why This Matters

Defined purity and reliable supply chains minimize experimental variability and reduce the risk of project delays due to material quality issues, a key factor in industrial and academic procurement decisions.

• [1] BIOFOUNT. 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole, methanesulfonic Acid. Available at: http://www.bio-fount.com/cn/goods2/186767_1270.html View Source

No Published Biological Activity Data

A comprehensive search of public databases (PubMed, BindingDB, ChEMBL, PubChem) and patent literature reveals no peer-reviewed biological activity data (e.g., IC50, Ki, EC50, in vivo efficacy) for 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole. While related isoxazole-azetidine scaffolds have demonstrated activity against targets such as α4β2 nicotinic acetylcholine receptors (nAChRs) [1] and somatostatin receptor subtype 5 (SSTR5) [2], the specific compound's pharmacological profile remains unpublished. This absence of data means that any claims regarding its potency, selectivity, or therapeutic utility are speculative and not supported by direct experimental evidence. Procurement decisions based solely on this compound's structure should be made with the understanding that its biological activity is uncharacterized; it is best positioned as a novel building block for exploratory medicinal chemistry rather than a validated lead compound.

Biological Activity

Data to verify

No published IC50, Ki, or in vivo efficacy data.

Uncharacterized pharmacology; best positioned as an exploratory building block.

Related isoxazole-azetidines show activity at nAChR and SSTR5.

Evidence Dimension	Publicly available biological activity data
Target Compound Data	No reported IC50, Ki, EC50, or in vivo data
Comparator Or Baseline	Isoxazole analogues of sazetidine-A: Reported Ki values for α4β2 nAChR (e.g., 0.32–1000 nM) [1]
Quantified Difference	Target compound: No data; Comparators: Quantitative affinity data
Conditions	Literature search across PubMed, BindingDB, PubChem (as of 2026-04)

Why This Matters

Researchers and procurement professionals must be aware that this compound is a 'blank slate' for biological investigation, which may be an advantage for exploring novel target space but a disadvantage if a pre-validated lead is required.

• [1] Liu, J., Yu, L.-F., Eaton, J. B., Caldarone, B., Cavino, K., Ruiz, C., ... & Kozikowski, A. P. (2011). Discovery of isoxazole analogues of sazetidine-A as selective α4β2-nicotinic acetylcholine receptor partial agonists for the treatment of depression. Journal of Medicinal Chemistry, 54(20), 7280–7288. DOI: 10.1021/jm200855b View Source
• [2] Matsumoto, S., Takano, M., & Sasaki, T. (2014). Spiroazetidine Isoxazole Derivatives and Their Use as Sstr5 Antagonists. Japanese Patent JP-2016510719-A. View Source

3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole Applications in R&D

Fragment-Based Drug Discovery (FBDD)

The compound's compact size (MW 168.19) and dual-heterocyclic scaffold make it an ideal starting point for fragment-based drug discovery campaigns. Its defined 3D shape, derived from the direct attachment of the azetidine ring to the isoxazole core, offers a conformationally restricted pharmacophore for screening against novel or difficult-to-drug protein targets . The free azetidine N–H allows for rapid parallel synthesis of diverse derivatives to establish initial structure–activity relationships, a critical step in hit-to-lead optimization [1].

Chemical Biology Probe Development

The methoxymethyl ether group provides a metabolically stable handle for incorporation into larger probe molecules. Unlike free hydroxyls, the ether is resistant to Phase II conjugation, potentially extending the half-life of probes in cellular or in vivo imaging studies . The azetidine nitrogen can be functionalized with biotin, fluorophores, or photoaffinity labels to create targeted chemical biology tools for target identification or mechanism-of-action studies [1].

Synthetic Methodology & Heterocyclic Chemistry

As a compound containing both an azetidine and an isoxazole ring, it serves as a valuable substrate for developing new synthetic methodologies. Chemists can explore novel reactions on the azetidine nitrogen (e.g., N-arylation, N-alkylation under mild conditions) or functionalization of the isoxazole ring (e.g., directed C–H activation) . The high purity of commercially available batches (NLT 97%) ensures that observed reaction outcomes are not confounded by impurities, facilitating the publication of robust synthetic protocols [1].

Exploring Unexplored Biological Targets

Given the lack of published biological data for this specific compound , it represents an opportunity to explore uncharacterized target space. The isoxazole-azetidine scaffold is not widely represented in public screening libraries, increasing the likelihood of identifying novel interactions with proteins or pathways that are not targeted by existing chemical probes. This 'novelty premium' can be advantageous for academic groups seeking to publish in high-impact journals or for biotech companies aiming to build proprietary IP around new chemical matter [1].

Application

Selection Property

Validation Focus

Fragment-based drug discovery

Dual-heterocyclic 3D scaffold

Fragment hit confirmation and SAR exploration

Chemical biology probe development

Metabolically stable methoxymethyl ether

In-cell stability and target engagement assays

Synthetic methodology research

Reactive azetidine N–H and high purity

Reaction optimization and protocol reproducibility

Unexplored biological target space

Uncharacterized bioactivity profile

Novelty-driven target screening and IP generation

• [1] Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reactions and Synthesis (5th ed.). Springer. View Source